Cas no 845616-57-1 (Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-)
![Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/845616-57-1x500.png)
845616-57-1 structure
Product name:Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)-
- 2-(4-benzylpiperazin-1-yl)-5-(trifluoromethyl)pyrimidine
- 2-(4-Benzylpiperazin-1-yl)-5-trifluoromethylpyrimidine
- SCHEMBL3919241
- DB-083328
- 845616-57-1
- DTXSID40676602
- 2-(4-Benzyl-piperazin-1-yl)-5-trifluoromethyl-pyrimidine
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- Inchi: InChI=1S/C16H17F3N4/c17-16(18,19)14-10-20-15(21-11-14)23-8-6-22(7-9-23)12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2
- InChI Key: OWKIACZEWUKVFV-UHFFFAOYSA-N
- SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=C(C=N3)C(F)(F)F
Computed Properties
- Exact Mass: 322.14053105g/mol
- Monoisotopic Mass: 322.14053105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.3Ų
Pyrimidine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(trifluoromethyl)- Related Literature
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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